Cas no 52777-92-1 (N,N-dimethyl-1,3-benzodioxole-5-carbothioamide)

• Product Name: N,N-dimethyl-1,3-benzodioxole-5-carbothioamide
• CAS No: 52777-92-1
• MF: C₁₀H₁₁NO₂S
• MW: 209.26484131813
• CID: 1578910
• PubChem ID: 3040654
• Update Time: 2025-04-21

N,N-dimethyl-1,3-benzodioxole-5-carbothioamide Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-1,3-benzodioxole-5-carbothioamide
• 1,3-benzodioxole-5-carbothioamide, N,N-dimethyl-
• NCGC00325113-01
• AKOS000347710
• Dimetilamide, dell'acido 3,4-metilendiossitiobenzoico
• N,N-Dimethyl-3,4-methylenedioxythiobenzamide
• DTXSID10200756
• AB01320057-02
• 5-19-07-00306 (Beilstein Handbook Reference)
• BRN 1246444
• Dimetilamide, dell'acido 3,4-metilendiossitiobenzoico [Italian]
• 52777-92-1
• 1,3-Benzodioxole-5-carboxamide, N,N-dimethylthio-
• Benzamide, N,N-dimethyl-3,4-methylenedioxythio-
• STK082455

• Inchi： 1S/C10H11NO2S/c1-11(2)10(14)7-3-4-8-9(5-7)13-6-12-8/h3-5H,6H2,1-2H3
• InChI Key： AADYEFPKZQWOIT-UHFFFAOYSA-N
• SMILES： S=C(C1C=CC2=C(C=1)OCO2)N(C)C

Computed Properties

• Exact Mass: 209.05113
• Monoisotopic Mass: 209.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 53.8Ų

Experimental Properties

• PSA: 21.7